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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B15568027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques for applying C.I.

Direct Violet 1 (C.I. 22570) in textile printing, with a focus on cellulosic fibers such as cotton.

The information is intended to serve as a foundational guide for research and development

purposes. Direct Violet 1 is a water-soluble anionic dye, also known as a substantive dye, due

to its direct affinity for cellulosic materials.[1] Fixation is achieved through non-covalent

interactions, primarily hydrogen bonds and Van der Waals forces, between the dye molecules

and the cellulose fibers.[1][2]

Physicochemical Properties of C.I. Direct Violet 1
A summary of the key properties of C.I. Direct Violet 1 is presented in the table below.

Understanding these properties is crucial for optimizing the printing process.
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Property Value Reference(s)

C.I. Name Direct Violet 1 [3]

C.I. Number 22570 [3]

CAS Number 2586-60-9 [3][4]

Molecular Formula C₃₂H₂₂N₆Na₂O₈S₂ [3][4]

Molecular Weight 728.66 g/mol [3][4]

Appearance
Reddish-brown to dark blue or

black powder
[4][5]

Solubility Soluble in water [5]

Chemical Class Double Azo [3]

Experimental Protocols for Textile Printing
The following protocols describe a standard procedure for applying C.I. Direct Violet 1 to

cotton fabric using a screen-printing method.

Materials and Reagents
C.I. Direct Violet 1 dye powder

Cotton fabric (pre-scoured and bleached)

Thickener (e.g., Sodium Alginate or Starch-based)

Urea (humectant)

Alkali (e.g., Sodium Carbonate or Sodium Bicarbonate)

Non-ionic soap

Distilled water

Laboratory balance, beakers, stirring rods, heating plate with magnetic stirrer
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Screen printing equipment (screen with desired design, squeegee)

Steamer

Washing and drying equipment

Preparation of the Printing Paste
A typical recipe for a direct dye printing paste is provided below. The exact amounts may need

to be adjusted based on the desired color depth and the specific thickener used.

Component
Concentration
(g/kg of paste)

Function Reference(s)

C.I. Direct Violet 1 10 - 30 Colorant [2]

Urea 50 - 150
Humectant, increases

dye solubility
[6][7][8][9]

Sodium Carbonate 10 - 20
Alkali, maintains pH

for fixation
[2][10]

Thickener (e.g., 6%

Sodium Alginate)
500 - 600

Provides viscosity to

the paste
[11]

Water Balance to 1000g Solvent [2]

Procedure:

Thickener Preparation: Prepare the thickener stock paste according to the manufacturer's

instructions. For example, to prepare a 6% sodium alginate thickener, slowly sprinkle 60g of

sodium alginate powder into 940g of cold water with constant stirring until a smooth,

homogeneous paste is formed. Allow it to stand for several hours to ensure full hydration.[11]

[12]

Dye Solution Preparation: In a separate beaker, dissolve the required amount of urea in

warm water. Then, add the C.I. Direct Violet 1 powder and stir until completely dissolved.
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Final Paste Mixing: Gradually add the dye solution and the sodium carbonate to the

thickener stock paste with continuous stirring until a homogenous printing paste is obtained.

Printing and Fixation Workflow
The general workflow for applying Direct Violet 1 to cotton fabric is as follows:

Printing Paste on Fabric Surface

Cotton Fiber (Cellulose)

Direct Violet 1
(Anionic)

Cellulose Polymer
(-OH groups)

Diffusion into fiber
(H-bonds & Van der Waals forces)

Urea
Swells fibers

Alkali (Na2CO3) Creates slight negative charge

Thickener
(e.g., Sodium Alginate)

Releases dye molecules

Steam (Heat + Moisture)

Activates humectant action

Swells thickener film

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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textile-printing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.mdpi.com/2079-6412/13/4/677
https://nopr.niscpr.res.in/bitstream/123456789/24660/1/IJFTR%2029%284%29%20462-469.pdf
https://www.iosrjournals.org/iosr-jpte/papers/Vol5-Issue1/B05010510.pdf
https://www.researchgate.net/figure/Effect-of-urea-concentration-on-the-colour-strength-of-the-prints_tbl3_241715327
https://www.researchgate.net/publication/239710170_Drying_morphologies_and_related_wetting_and_impregnation_behaviours_of_'sodium-alginateurea'_inkjet_printing_thickeners
https://jtcps.journals.ekb.eg/article_307018_1f064d8e59c8d281ab0b9b0506d2aa87.pdf
https://textilelearner.net/thickener-in-textile-printing-types-function-roles-and-uses/
https://www.researchgate.net/publication/230407988_Ureaalkali-free_printing_of_cotton_with_reactive_dyes
https://www.scribd.com/document/879737907/9-Lecture-10-Printing-of-Cotton-fabric-with-Direct-dye-1
https://www.benchchem.com/product/b15568027#techniques-for-applying-direct-violet-1-in-textile-printing
https://www.benchchem.com/product/b15568027#techniques-for-applying-direct-violet-1-in-textile-printing
https://www.benchchem.com/product/b15568027#techniques-for-applying-direct-violet-1-in-textile-printing
https://www.benchchem.com/product/b15568027#techniques-for-applying-direct-violet-1-in-textile-printing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

